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Compound of Interest

Ethyl 5,6-dimethoxy-1H-indole-2-
Compound Name:
carboxylate

Cat. No.: B101327

CAS Number: 16382-18-6

A Comprehensive Overview for Advanced Research

Ethyl 5,6-dimethoxy-1H-indole-2-carboxylate is a key organic intermediate, primarily utilized
in the synthesis of more complex molecules with significant biological and physiological
properties. Its indole core, substituted with methoxy and ethyl carboxylate groups, makes it a
versatile building block in medicinal chemistry and materials science. This technical guide
provides a detailed overview of its synthesis, characterization, and known applications, tailored
for researchers, scientists, and professionals in drug development.

Physicochemical Properties

A summary of the key physicochemical properties of Ethyl 5,6-dimethoxy-1H-indole-2-
carboxylate is presented below.
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Property Value Reference
CAS Number 16382-18-6 [1]
Molecular Formula C13H15NOa4

Molecular Weight 249.26 g/mol

Appearance Solid

1H-Indole-2-carboxylic acid,
Synonyms , [1]
5,6-dimethoxy-, ethyl ester

Synthesis and Purification

The synthesis of Ethyl 5,6-dimethoxy-1H-indole-2-carboxylate can be achieved through
several established synthetic routes, most notably employing the Fischer indole synthesis or
the Japp-Klingemann reaction. These methods are widely used for the preparation of various
substituted indole derivatives.[2][3]

Experimental Protocol: Fischer Indole Synthesis

A common and adaptable method for the synthesis of indole-2-carboxylate esters is the Fischer
indole synthesis. The following is a generalized protocol that can be adapted for the synthesis
of the title compound.

Reaction Scheme:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b101327#cas-number-for-ethyl-5-6-dimethoxy-1h-
indole-2-carboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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